5-((Phenylthio)methyl)furan-2-carbaldehyde

• Molecular Formula: C12H10O2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 5-(phenylsulfanylmethyl)furan-2-carbaldehyde
• InChI: InChI=1S/C12H10O2S/c13-8-10-6-7-11(14-10)9-15-12-4-2-1-3-5-12/h1-8H,9H2
• InChI Key: VQFUFNYNDLCCSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=C(O2)C=O

Description

5-((Phenylthio)methyl)furan-2-carbaldehyde is an organic compound with the molecular formula C12H10O2S It is a furan derivative where a phenylthio group is attached to the furan ring at the 5-position, and an aldehyde group is present at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-((Phenylthio)methyl)furan-2-carbaldehyde can be achieved through several methods. One common approach involves the Vilsmeier-Haack reaction, where furan is reacted with a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride) to introduce the aldehyde group at the 2-position . The phenylthio group can be introduced via a nucleophilic substitution reaction, where a suitable phenylthio precursor reacts with the furan derivative under basic conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of scale-up from laboratory synthesis to industrial production would involve optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

5-((Phenylthio)methyl)furan-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The phenylthio group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as thiols, amines, or halides

Major Products Formed

Oxidation: 5-((Phenylthio)methyl)furan-2-carboxylic acid

Reduction: 5-((Phenylthio)methyl)furan-2-methanol

Substitution: Various substituted furan derivatives depending on the nucleophile used

Scientific Research Applications

5-((Phenylthio)methyl)furan-2-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving furan derivatives.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-((Phenylthio)methyl)furan-2-carbaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity . The phenylthio group can also interact with hydrophobic pockets in proteins, affecting their function .

Comparison with Similar Compounds

Similar Compounds

5-((4-Chlorophenoxy)methyl)furan-2-carbaldehyde: Similar structure but with a chlorophenoxy group instead of a phenylthio group.

5-((4-Methoxyphenyl)methyl)furan-2-carbaldehyde: Similar structure but with a methoxyphenyl group instead of a phenylthio group.

Uniqueness

5-((Phenylthio)methyl)furan-2-carbaldehyde is unique due to the presence of both a phenylthio group and an aldehyde group on the furan ring.